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Abstract: GoSlo-SR-5-69 is a potent and efficacious activator of large-conductance, calcium-
activated potassium (BK) channels, also known as KCal.1 channels.[1][2][3] This document
provides a comprehensive overview of the function, mechanism of action, and experimental
investigation of GoSlo-SR-5-69. It includes a summary of its key quantitative effects on BK
channel activity, detailed experimental protocols for its characterization, and visual
representations of its signaling context and experimental workflows.

Introduction to GoSlo-SR-5-69

GoSlo-SR-5-69 is a novel anthraquinone derivative belonging to the GoSlo-SR family of
compounds.[1][4] It has been identified as a highly effective opener of BK channels.[1][4] These
channels are crucial regulators of cellular excitability, playing significant roles in smooth muscle
contraction, neuronal firing patterns, and neurotransmitter release.[4][5][6] The primary
mechanism of action for GoSlo-SR-5-69 is to shift the voltage required for half-maximal
activation (V¥2) of BK channels in the negative direction, thereby increasing the channel's open
probability at physiological membrane potentials.[1][3][7] This potentiation of BK channel
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activity leads to potassium ion efflux, cellular hyperpolarization, and a subsequent reduction in
cellular excitability.

Quantitative Data Summary

The following tables summarize the key biophysical and pharmacological parameters of
GoSlo-SR-5-69's effect on BK channels.

Table 1. Pharmacological and Biophysical Properties of GoSlo-SR-5-69

Parameter Value Description

The concentration of GoSlo-
SR-5-69 that produces 50% of
its maximal effect on BK
channel activation.[1][2][3][7]

ECso 251 nM

The negative shift in the
voltage required for half-
AVY, -104 mV maximal activation of the BK
channel in the presence of
GoSlo-SR-5-69.[2][3][7]

The primary molecular target
of GoSlo-SR-5-69 is the large-
Target Channel KCal.l (BK) conductance, calcium-

activated potassium channel.

(112131

The molecular formula for
GoSlo-SR-5-69.[7]

Chemical Formula C24H19N2NaOsS

The molecular weight of

Molecular Weight 470.47 g/mol
GoSlo-SR-5-69.[2][7]

Table 2: Effects of GoSlo-SR-5-69 on BK Channel Gating at 1 uM
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Condition V% (mV) AV (mV)
Control 142 +4 N/A
GoSlo-SR-5-69 (1 uM) 38 £ 10 (estimated) >-100

Data derived from studies on rabbit bladder smooth muscle cells.[1][4][8]

Experimental Protocols

This protocol is designed to measure the activity of single BK channels in response to GoSlo-
SR-5-69.

Cell Preparation: Isolate smooth muscle cells from rabbit bladder tissue by enzymatic
digestion.[1][4][8] Plate the isolated cells on 35mm Petri dishes for electrophysiological

recording.[8]

Pipette Preparation: Fabricate patch pipettes from borosilicate glass capillaries with a
resistance of 2-5 MQ when filled with the pipette solution.

Solutions:

o Symmetrical K* Solution (Pipette and Bath): 140 mM KCI, 10 mM HEPES, 10 mM
Glucose. Adjust pH to 7.2.[8]

o Calcium Buffering: Use 1 mM EGTA for [Ca2*] < 100 nM or 1 mM HEDTA for [Ca2*] > 300
nM to control the intracellular calcium concentration.[8]

Recording Procedure:

o Establish a high-resistance (>1 GQ) seal between the patch pipette and the cell
membrane.

o Excise the patch of membrane into the "inside-out" configuration, exposing the intracellular
face of the channel to the bath solution.

o Hold the membrane potential at a constant voltage (e.g., -60 mV).[8]
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o Apply voltage ramps (e.g., 100 mV/sec) to elicit channel currents and determine the
voltage-dependence of activation.[8]

o Perfuse the bath with the control solution to establish a baseline recording.

o Apply various concentrations of GoSlo-SR-5-69 dissolved in the bath solution to the patch
and record channel activity.

o Data Analysis:
o Measure the open probability (Po) of the BK channels at different voltages.
o Plot the Po-voltage relationship and fit with a Boltzmann function to determine the V.

o Construct a dose-response curve by plotting the shift in V% against the concentration of
GoSlo-SR-5-69 to calculate the ECso.

GoSlo-SR-5-69 and other anilinoanthraquinone derivatives are synthesized via a microwave-
assisted, copper-catalyzed Ullmann coupling reaction.[8][9] The purity and structure of the
synthesized compounds are confirmed using High-Performance Liquid Chromatography
(HPLC), *H Nuclear Magnetic Resonance (NMR), and high-resolution mass spectrometry.[8]

Visualizations: Signaling Pathways and Workflows

BK Channel Mediates - Reduced Excitability
GoSlo-SR-5-69 (KCa1.1) K+ Efflux Hyperpolarization (€.0., Smooth Muscle Relaxation)

Click to download full resolution via product page

Caption: GoSlo-SR-5-69 signaling pathway.
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Caption: Experimental workflow for GoSlo-SR-5-69 characterization.
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Conclusion

GoSlo-SR-5-69 is a potent and efficacious activator of BK channels, demonstrating a
significant negative shift in the voltage-dependence of channel activation. Its well-defined
mechanism of action and quantifiable effects make it a valuable pharmacological tool for
investigating the physiological and pathophysiological roles of BK channels. The detailed
experimental protocols provided herein offer a robust framework for the further characterization
of GoSlo-SR-5-69 and the development of novel BK channel modulators for therapeutic
applications, particularly in conditions characterized by smooth muscle hyperactivity, such as
overactive bladder.[4][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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